Cas no 2567498-12-6 (3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one;dihydrochloride)

• Product Name: 3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one;dihydrochloride
• CAS No: 2567498-12-6
• MF: C₁₂H₂₅Cl₂N₃O
• MW: 298.25240111351
• CID: 5778439
• PubChem ID: 155822850
• Update Time: 2025-10-30

3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one;dihydrochloride
• 2567498-12-6
• 3-ethyl-4-[(piperidin-3-yl)methyl]piperazin-2-one dihydrochloride
• EN300-27699356

• Inchi： 1S/C12H23N3O.2ClH/c1-2-11-12(16)14-6-7-15(11)9-10-4-3-5-13-8-10;;/h10-11,13H,2-9H2,1H3,(H,14,16);2*1H
• InChI Key： MYJCRFBMUIICLM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C(CC)N(CCN1)CC1CNCCC1

Computed Properties

• Exact Mass: 297.1374678g/mol
• Monoisotopic Mass: 297.1374678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Additional information on 3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one;dihydrochloride

Introduction to 3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one dihydrochloride (CAS No. 2567498-12-6)

3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one dihydrochloride, identified by the CAS number 2567498-12-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine class of molecules, which are well-documented for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly its piperazine core and the substituents attached to it, contribute to its unique pharmacological profile and make it a valuable candidate for further investigation in therapeutic applications.

The chemical structure of 3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one dihydrochloride consists of a central piperazine ring substituted with an ethyl group at the 3-position and a (piperidin-3-ylmethyl) group at the 4-position. The presence of these functional groups imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various laboratory and pharmaceutical applications.

In recent years, there has been growing interest in exploring novel piperazine derivatives for their potential therapeutic benefits. Piperazine-based compounds have been widely studied for their activity in multiple pharmacological pathways, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The unique structural motif of 3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one dihydrochloride suggests that it may exhibit similar properties to other piperazine derivatives while also possessing distinct characteristics due to its specific substitution pattern.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The piperazine core is known to be a versatile scaffold that can be modified to target various biological receptors and enzymes. The ethyl and (piperidin-3-ylmethyl) substituents may interact with specific binding sites on target proteins, modulating their activity and potentially leading to therapeutic effects. This makes 3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one dihydrochloride a promising candidate for further optimization and development into a novel drug entity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of compounds like 3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one dihydrochloride with greater accuracy. These tools allow for the rapid screening of large libraries of compounds, identifying those with the highest potential for biological activity. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new treatments to market more efficiently.

The synthesis of 3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the ethyl group at the 3-position and the (piperidin-3-ylmethyl) group at the 4-position necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

Once synthesized, 3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one dihydrochloride undergoes rigorous characterization using various analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to confirm its structure and purity. These data are essential for understanding its chemical properties and ensuring that it meets the standards required for further biological testing.

In vitro studies have begun to explore the potential biological activity of 3-Ethyl-4-(piperidin-3-ylmethyl)piperazin-2-one dihydrochloride. Initial experiments have shown promising results in modulating certain enzymatic activities and receptor interactions relevant to neurological disorders. For instance, this compound may interact with serotonin receptors or other neurotransmitter systems, potentially leading to effects similar to those observed with known therapeutic agents. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmacological profile of 3-Ethyl-4-(piperidin-3-ylmethyl)piperazin -2-one dihydrochloride is also being evaluated in preclinical models to assess its safety and efficacy. Animal studies provide valuable insights into how the compound behaves in a living system, including its distribution, metabolism, and excretion (ADME) properties. These studies are crucial for determining whether it has the potential to progress into clinical trials for human use.

One area where this compound shows particular promise is in the treatment of CNS disorders. Piperazine derivatives have been investigated for their potential as antipsychotics, antidepressants, and anxiolytics due to their ability to modulate neurotransmitter systems involved in these conditions. The unique structural features of 3-Ethyl -4-( piperidin - 3 - ylmethyl ) - piperazin - 2 - one dihydrochloride may make it a potent tool for developing new treatments that address unmet medical needs in this field.

Another exciting aspect of this research is the exploration of combination therapies involving 3-Ethyl -4-( piperidin - 3 - ylmethyl ) - piperazin - 2 - one dihydrochloride with other drugs. By pairing it with existing therapeutic agents or novel compounds discovered through similar research efforts, scientists may be able to create synergistic effects that enhance treatment outcomes. This approach could lead to more effective strategies for managing complex diseases.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists design and synthesize new molecules like 3-Ethyl -4-( piperidin - 3 - ylmethyl ) - piperazin - 2 - one dihydrochloride, biologists test their biological activity, pharmacologists evaluate their safety profiles, and clinicians assess their therapeutic value in patients. Each step is critical for ensuring that new drugs are both effective and safe.

As research continues in this field, it is likely that additional derivatives of piperazine will be discovered with even more tailored pharmacological properties. Techniques such as high-throughput screening (HTS) allow researchers to rapidly test thousands of compounds against various biological targets simultaneously, accelerating the discovery process significantly.